Cas no 1261784-93-3 (3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261784-93-3
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4986789
• Update Time: 2025-05-19

3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO2/c1-9-4-2-6-11(13(9)20-14(15,16)17)12(19)10-5-3-7-18-8-10/h2-8H,1H3
• InChI Key： MTNLMTNUPSAIJF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(C1C=NC=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261784-93-3)

3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261784-93-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a benzoyl group substituted by a trifluoromethoxy moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its CAS number 1261784-93-3 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The compound's trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability. Researchers are exploring its potential in drug discovery, especially for targeting central nervous system (CNS) disorders and metabolic diseases. The 3-methyl substitution further fine-tunes its physicochemical properties, making it a versatile building block for medicinal chemistry applications.

In agrochemicals, 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine is investigated for its role in developing novel pesticides and herbicides. The trifluoromethoxy group's electronegativity contributes to improved binding affinity with biological targets, a hot topic in green chemistry discussions. Sustainability-focused researchers are keen on optimizing synthetic routes to minimize environmental impact, aligning with global trends toward eco-friendly synthesis.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Its CAS 1261784-93-3 registry ensures traceability in supply chains, a priority for quality control in industrial applications. Recent publications highlight its utility in catalysis and material science, expanding its scope beyond traditional domains.

Frequently asked questions about 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine include its solubility in organic solvents, stability under high-temperature conditions, and compatibility with cross-coupling reactions. These queries underscore its practicality in synthetic workflows. For instance, its pyridine ring enables participation in metal-catalyzed transformations, a trending area in heterocyclic chemistry.

From an SEO perspective, keywords like "buy 1261784-93-3", "synthesis of trifluoromethoxy compounds", and "pyridine derivatives applications" are highly relevant. Integrating these terms ensures visibility among researchers and industry professionals seeking advanced chemical intermediates. The compound's alignment with AI-driven drug discovery trends further enhances its digital footprint, as machine learning models increasingly prioritize fluorinated scaffolds.

In summary, 3-(3-Methyl-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261784-93-3) exemplifies innovation at the intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications and alignment with contemporary scientific challenges solidify its position as a compound of enduring interest.